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Compound of Interest

Compound Name:
Dimethyl (2-

Oxononyl)phosphonate-d15

Cat. No.: B565110 Get Quote

In-Depth Technical Guide: Dimethyl (2-
Oxononyl)phosphonate-d15
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications and

methodologies relevant to Dimethyl (2-Oxononyl)phosphonate-d15. Given the absence of a

publicly available, specific Certificate of Analysis for this deuterated compound, this document

compiles representative data based on information for the non-deuterated analogue and

general analytical practices for organophosphorus compounds.

Compound Identification and Specifications
Dimethyl (2-Oxononyl)phosphonate-d15 is a deuterated stable isotope-labeled internal

standard used in analytical chemistry, particularly in mass spectrometry-based quantification of

the unlabeled parent compound.

Table 1: Chemical and Physical Properties
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Property Value Source

Compound Name

Dimethyl (2-oxononyl-

3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-

d15)phosphonate

[1]

CAS Number 1215800-33-1 [1]

Unlabeled CAS Number 37497-25-9 [1]

Molecular Formula C₁₁H₈D₁₅O₄P [1]

Molecular Weight 265.23 g/mol [1]

Appearance Yellow Oil [2]

Purity (typical) ≥95% [3]

Isotopic Enrichment
Not specified, typically ≥98%

for deuterated standards

Storage Room temperature, sealed well [4]

Table 2: Representative Analytical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lgcstandards.com/CN/en/Dimethyl-2-Oxononyl-phosphonate-d15/p/TRC-D476457
https://www.lgcstandards.com/CN/en/Dimethyl-2-Oxononyl-phosphonate-d15/p/TRC-D476457
https://www.lgcstandards.com/CN/en/Dimethyl-2-Oxononyl-phosphonate-d15/p/TRC-D476457
https://www.lgcstandards.com/CN/en/Dimethyl-2-Oxononyl-phosphonate-d15/p/TRC-D476457
https://www.lgcstandards.com/CN/en/Dimethyl-2-Oxononyl-phosphonate-d15/p/TRC-D476457
https://biosave.com/products/dimethyl-2-oxononyl-phosphonate-d15-010523
https://www.benchchem.com/product/b15435266
https://bocscichem.lookchem.com/products/CasNo-37497-25-9-Dimethyl-2-Oxononyl-phosphonate-11204321.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Test Specification Method

Identity (¹H NMR) Conforms to structure
Nuclear Magnetic Resonance

Spectroscopy

Identity (³¹P NMR) Conforms to structure
Nuclear Magnetic Resonance

Spectroscopy

Identity (Mass Spec) Conforms to structure Mass Spectrometry (MS)

Purity (HPLC) ≥95%
High-Performance Liquid

Chromatography

Purity (GC) ≥97% Gas Chromatography

Residual Solvents To be determined
Gas Chromatography-Mass

Spectrometry (GC-MS)

Water Content To be determined Karl Fischer Titration

Experimental Protocols
The following sections detail generalized experimental methodologies for the analysis of

Dimethyl (2-Oxononyl)phosphonate-d15. These protocols are based on standard practices

for the analysis of organophosphorus compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a primary technique for structural elucidation and purity assessment.

2.1.1. ¹H and ³¹P NMR Analysis

Sample Preparation: Dissolve 10-20 mg of the compound in approximately 0.6-0.7 mL of a

suitable deuterated solvent (e.g., CDCl₃).

Instrumentation: A 400 MHz or higher field NMR spectrometer.

¹H NMR Parameters:

Pulse Program: Standard single-pulse experiment.
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Spectral Width: Appropriate range to cover all proton signals (e.g., 0-10 ppm).

Acquisition Time: ~4 seconds.

Relaxation Delay: 2 seconds.

³¹P NMR Parameters:

Pulse Program: Standard single-pulse experiment with proton decoupling.

Spectral Width: A range appropriate for phosphonates (e.g., -30 to 30 ppm).

Data Analysis: The ¹H NMR spectrum is expected to show signals corresponding to the

methoxy protons and the methylene protons of the phosphonate moiety. The absence of

significant signals in the region of the non-deuterated nonyl chain confirms high isotopic

enrichment. The ³¹P NMR will show a characteristic singlet for the phosphonate group.

Mass Spectrometry (MS)
MS is used for identity confirmation and to determine the isotopic enrichment.

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled to a

suitable ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g.,

acetonitrile/water).

MS Parameters (ESI+):

Ionization Mode: Positive.

Scan Range: m/z 100-500.

Capillary Voltage: ~3.5 kV.

Source Temperature: ~150 °C.

Data Analysis: The mass spectrum should show the molecular ion peak corresponding to the

deuterated compound. The isotopic distribution can be analyzed to confirm the level of
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deuterium incorporation.

Chromatographic Analysis
Chromatography is essential for purity determination.

2.3.1. Gas Chromatography (GC)

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a

more specific detector like a Flame Photometric Detector (FPD) or Nitrogen-Phosphorus

Detector (NPD).[5]

Column: A capillary column suitable for organophosphorus compounds (e.g., a low-polarity

phase like 5% diphenyl/95% dimethyl polysiloxane).

Oven Program:

Initial Temperature: 60°C (hold for 5 min).

Ramp: 8°C/min to 300°C (hold for 10 min).

Injector: Splitless mode at 275°C.

Carrier Gas: Helium at a constant flow of 1.5 mL/min.

Data Analysis: Purity is determined by the relative peak area of the main component.

2.3.2. High-Performance Liquid Chromatography (HPLC)

Instrumentation: An HPLC system with a UV detector or a Mass Spectrometer (MS).

Column: A reverse-phase C18 column.

Mobile Phase: A gradient of water and acetonitrile, potentially with an ion-pairing reagent to

improve peak shape for the polar phosphonate.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a suitable wavelength (if applicable) or MS.
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Data Analysis: Purity is assessed by the area percentage of the principal peak.

Visualizations
Analytical Workflow
The following diagram illustrates a typical workflow for the quality control analysis of Dimethyl
(2-Oxononyl)phosphonate-d15.
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Caption: Quality Control Workflow for Dimethyl (2-Oxononyl)phosphonate-d15.

Logical Relationship of Analytical Techniques
This diagram shows the relationship between different analytical techniques and the

information they provide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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